methyl 4-(3-ethylphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide

• IUPAC Name: methyl 4-(3-ethylphenyl)-1,1-dioxo-1λ6,4-benzothiazine-2-carboxylate
• InChI: InChI=1S/C18H17NO4S/c1-3-13-7-6-8-14(11-13)19-12-17(18(20)23-2)24(21,22)16-10-5-4-9-15(16)19/h4-12H,3H2,1-2H3
• InChI Key: SQMVVBFSEJAZQA-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC(=CC=C1)N2C=C(S(=O)(=O)C3=CC=CC=C32)C(=O)OC
• Molecular Formula: C18H17NO4S
• Molecular Weight: 343.4 g/mol

Description

The 1,2,4-benzothiadiazine-1,1-dioxide ring is a novel scaffold in medicinal chemistry. It has been associated with various pharmacological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators. The activity of 1,2,4-benzothiadiazine-1,1-dioxide is influenced by many functional groups attached to the ring.

Synthesis Analysis

In 2010, Francotte et al. reported a synthesis of 3,4-dihydro-2H-1,2,4-benzothiadiazine-1,1-dioxides and tested them as positive allosteric modulators of the AMPA receptors. Another method for the preparation of the 2H-1,2,4-benzothiadiazin-3(4H)-one 1,1-dioxides from saccharin derivatives involves a Curtius rearrangement followed by an intramolecular cyclization.

Molecular Structure Analysis

There are four kinds of parent thiadiazine structures, having molecular formula C3H4N2S, in which the sulfur atom is adjacent to at least one ring nitrogen atom. These four thiadiazine systems can give rise to benzo derivatives.

Chemical Reactions Analysis

The reaction of saccharins with hydrazine gives the hydrazides. The nitrosation of the latter leads to the acylazides which undergo a thermal Curtius rearrangement when refluxed in toluene, to give the isocyanates.

Scientific Research Applications

Synthesis and Structural Analysis

• Ukrainets et al. (2017) detailed the transesterification process of methyl-4-hydroxy-1-phenyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate, leading to the corresponding ethyl ester. PMR spectroscopy and x-ray crystal structure analysis revealed the orientation of the 1-N-phenyl substituent in relation to the aminophenylcarbinol fragment of the 2,1-benzothiazine, highlighting the effects of crystallization on molecular orientation (Ukrainets, Petrushova, Sim, & Grinevich, 2017).
• Vidal, Madelmont, and Mounetou (2006) achieved a straightforward synthesis of methyl 3,4-dihydro-2-methyl-2H-1,2-benzothiazine-3-carboxylate 1,1-dioxide from saccharin sodium salt, demonstrating its utility as a precursor for creating a new class of quaternary ammonium derivatives with potential antiosteoarthritis properties (Vidal, Madelmont, & Mounetou, 2006).

Biological Activity and Potential Applications

• Zia-ur-Rehman et al. (2009) synthesized a novel series of 4-hydroxy-N'-(benzylidene)-2H-benzo[e][1,2]thiazine-3-carbohydrazide 1,1-dioxides, starting from ultrasonic mediated N-alkylation of sodium saccharin. These compounds were evaluated for their antibacterial and DPPH radical scavenging activities, indicating their potential as biologically active molecules (Zia-ur-Rehman et al., 2009).
• Ukrainets et al. (2018) investigated the synthesis, crystal structure, and biological activity of ethyl 4-methyl-2,2-dioxo-1H-2λ6,1-benzothiazine-3-carboxylate polymorphic forms. They found differences in anti-inflammatory and analgesic effects among the polymorphic forms, with one form showing significant analgesic and anti-inflammatory properties exceeding those of Piroxicam and Meloxicam (Ukrainets et al., 2018).

Molecular and Chemical Properties

• Lega et al. (2016) explored the synthesis of new 2-amino-3-R-4-aryl-6-ethyl-4,6-dihydropyrano[3,2-c][2,1]benzothiazine 5,5-dioxides through a three-component interaction, revealing insights into the reaction mechanism and selectivity based on the nature of active methylene nitriles and arylcarbaldehydes (Lega, Gorobets, Chernykh, Shishkina, & Shemchuk, 2016).

Mechanism of Action

Target of Action

The compound, methyl 4-(3-ethylphenyl)-4H-1,4-benzothiazine-2-carboxylate 1,1-dioxide, belongs to the 1,2,4-benzothiadiazine-1,1-dioxide class of compounds . This class of compounds has been reported to exhibit a wide range of biological activities, including antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators . .

Mode of Action

The 1,2,4-benzothiadiazine-1,1-dioxide class of compounds, to which this compound belongs, is known to interact with its targets through various functional groups attached to the ring . The presence of different functional groups like alkyl, aryl, alkylamino, benzyl, keto, etc., at different positions of the 1,2,4-benzothiadiazine-1,1-dioxide ring are responsible for the activity .

Biochemical Pathways

The 1,2,4-benzothiadiazine-1,1-dioxide class of compounds, to which this compound belongs, is known to affect various biochemical pathways due to their wide range of biological activities .

Result of Action

The 1,2,4-benzothiadiazine-1,1-dioxide class of compounds, to which this compound belongs, is known to exhibit a wide range of biological activities .